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Compound of Interest

Compound Name: 3-ethyl-1H-indol-6-amine

Cat. No.: B1499577

Get Quote

Executive Summary & Chemical Profile
3-ethyl-1H-indol-6-amine is a specialized indole derivative often utilized as a scaffold in the

synthesis of kinase inhibitors and serotonergic modulators.[1][2] Due to the presence of both

the electron-rich indole ring and the primary amine at the C6 position, this compound exhibits

significant reactivity, including susceptibility to oxidation and polymerization.

Proper disposal is not merely a regulatory compliance task; it is critical for preventing

uncontrolled exothermic reactions in waste streams and avoiding the formation of toxic

nitrosamines if inadvertently mixed with nitrosating agents.
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Property Detail

Chemical Name 3-ethyl-1H-indol-6-amine

Structure Description
Indole core with an ethyl group at C3 and a

primary amine at C6.[1][2][3][4][5][6][7][8][9]

Molecular Formula C₁₀H₁₂N₂

Predicted State
Solid (likely off-white to brown powder

depending on oxidation).[1][2]

Acidity/Basicity Basic (Organic Amine).[1][2]

Reactivity

Air/Light sensitive (oxidizes to quinoidal

species); Reacts exothermically with strong

acids.[1][2]

CAS Number

Note: As a specialized intermediate, a specific

CAS may not be widely indexed.[2] Verify

container label.[10][11][12] If absent, treat as

N.O.S. (Not Otherwise Specified) Substituted

Indole.

Hazard Identification (GHS & RCRA)
Before disposal, you must classify the waste to ensure downstream safety.[1] Based on

structure-activity relationships (SAR) of analogous tryptamines and aminoindoles, the following

hazards are assigned:

GHS Classification (Predicted)
Acute Toxicity (Oral/Dermal): Category 4 (Harmful if swallowed/in contact with skin).[1]

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).[1]

Sensitization: Potential Skin Sensitizer (common for aromatic amines).[1]

Aquatic Toxicity: Acute/Chronic Category 2 (Toxic to aquatic life).[1]
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RCRA Waste Classification (USA)
This compound is likely not specifically listed (P-list or U-list).[1] Therefore, it defaults to

Characteristic or Generator Knowledge classification:

Primary Code:D001 (Ignitable) only if in flammable solvent.

Secondary Code:None assigned (Non-listed).

Best Practice: Manage as "Hazardous Waste - Toxic, Organic Base".[1][2]

Pre-Disposal Stabilization Logic
The "Why" Behind the Protocol: Directly dumping aminoindoles into a general "Organic Waste"

drum can be dangerous.

Exotherm Risk: If the waste drum contains acidic byproducts (e.g., acid chlorides, mineral

acids), the basic amine will react, generating heat that can pressurize the drum.

Nitrosamine Formation: If the waste stream contains nitrites or nitrosating agents, secondary

reactions can form carcinogenic nitrosamines.

Protocol:

Segregation: Isolate from oxidizers and strong acids.

Quenching (for Reaction Mixtures): If the amine is in a reactive solution (e.g., with unreacted

alkyl halides), quench with a mild buffer (Sodium Bicarbonate) before adding to the waste

stream.[1]

pH Check: Ensure the waste stream pH is > 7 or neutral.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Compound)

Containment: Place the solid 3-ethyl-1H-indol-6-amine into a clear polyethylene bag.
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Double Bagging: Place the first bag into a second, durable bag or a wide-mouth high-density

polyethylene (HDPE) jar.

Labeling: Affix a yellow "Hazardous Waste" label.

Constituents: "3-ethyl-1H-indol-6-amine (Solid)"[1][2]

Hazards: "Toxic, Irritant"[2]

Storage: Store in the Solid Waste (Toxic) satellite accumulation area until pickup.

Scenario B: Disposal of Liquid Waste (Mother
Liquors/Solutions)
Follow the decision logic below to determine the correct stream.
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Start: Liquid Waste Containing
3-ethyl-1H-indol-6-amine

Identify Primary Solvent

Is solution Acidic?

Halogenated Solvent?
(DCM, Chloroform)

Stream A:
Halogenated Organic Waste

Yes

Stream B:
Non-Halogenated Organic Waste

No

No (pH >= 7) Neutralize with
Sat. NaHCO3

Yes (pH < 7)

Click to download full resolution via product page

Figure 1: Decision matrix for liquid waste segregation. Ensure pH neutralization prevents drum

pressurization.

Emergency Spill Procedures
In the event of a benchtop spill of 3-ethyl-1H-indol-6-amine:
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Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving

recommended), safety goggles, and a lab coat.[1] If powder is aerosolized, use an N95 or

P100 respirator.

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

Liquid: Dike with absorbent pads or vermiculite.

Decontamination:

Wipe the surface with a 10% Bleach solution (Sodium Hypochlorite).[1] Reasoning: Bleach

oxidizes the indole ring, breaking the conjugation and reducing biological activity/toxicity.

Follow with a water rinse.[11]

Disposal: Collect all cleanup materials as Hazardous Solid Waste (do not trash).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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